Cas no 1174064-57-3 (4-isocyanato-1-methyl-1H-pyrazole)
1174064-57-3 structure
Product Name:4-isocyanato-1-methyl-1H-pyrazole
CAS No:1174064-57-3
MF:C5H5N3O
MW:123.112700223923
MDL:MFCD14706124
CID:97732
PubChem ID:45790024
Update Time:2025-04-18
4-isocyanato-1-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole,4-isocyanato-1-methyl-
- 4-Isocyanato-1-Methyl-1H-pyrazole
- 1,3,5-trimethylpyrazol-4-isocyanate
- 4-Isocyanato-1,3,5-trimethyl-1H-pyrazole
- AT14112
- EN300-275084
- 1174064-57-3
- GEO-03703
- SCHEMBL1696483
- 4-isocyanato-1-methylpyrazole
- FT-0650216
- AKOS012410872
- MFCD14706124
- 4-isocyanato-1-methyl-1H-pyrazole
-
- MDL： MFCD14706124
- Inchi： 1S/C5H5N3O/c1-8-3-5(2-7-8)6-4-9/h2-3H,1H3
- InChI Key： TXMLNGHIFGKEFH-UHFFFAOYSA-N
- SMILES： O=C=NC1C=NN(C)C=1
Computed Properties
- Exact Mass: 123.04300
- Monoisotopic Mass: 123.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.2A^2
- XLogP3: 1
Experimental Properties
- PSA: 47.25000
- LogP: 0.38740
4-isocyanato-1-methyl-1H-pyrazole Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-isocyanato-1-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-275084-0.05g |
4-isocyanato-1-methyl-1H-pyrazole |
1174064-57-3 | 95% | 0.05g |
$55.0 | 2023-09-10 | |
| Enamine | EN300-275084-0.1g |
4-isocyanato-1-methyl-1H-pyrazole |
1174064-57-3 | 95% | 0.1g |
$81.0 | 2023-09-10 | |
| Enamine | EN300-275084-0.25g |
4-isocyanato-1-methyl-1H-pyrazole |
1174064-57-3 | 95% | 0.25g |
$115.0 | 2023-09-10 | |
| Enamine | EN300-275084-0.5g |
4-isocyanato-1-methyl-1H-pyrazole |
1174064-57-3 | 95% | 0.5g |
$182.0 | 2023-09-10 | |
| Enamine | EN300-275084-1.0g |
4-isocyanato-1-methyl-1H-pyrazole |
1174064-57-3 | 95% | 1g |
$233.0 | 2023-06-04 | |
| Enamine | EN300-275084-2.5g |
4-isocyanato-1-methyl-1H-pyrazole |
1174064-57-3 | 95% | 2.5g |
$393.0 | 2023-09-10 | |
| Enamine | EN300-275084-5.0g |
4-isocyanato-1-methyl-1H-pyrazole |
1174064-57-3 | 95% | 5g |
$658.0 | 2023-06-04 | |
| Enamine | EN300-275084-10.0g |
4-isocyanato-1-methyl-1H-pyrazole |
1174064-57-3 | 95% | 10g |
$1190.0 | 2023-06-04 | |
| eNovation Chemicals LLC | K67646-5g |
4-Isocyanato-1-methyl-1H-pyrazole |
1174064-57-3 | 95% | 5g |
$875 | 2024-06-09 | |
| Enamine | EN300-275084-1g |
4-isocyanato-1-methyl-1H-pyrazole |
1174064-57-3 | 95% | 1g |
$233.0 | 2023-09-10 |
4-isocyanato-1-methyl-1H-pyrazole Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
1174064-57-3 (4-isocyanato-1-methyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
